Cas no 8002-73-1 (2-Bromo-N-ethylbenzamide)

• Product Name: 2-Bromo-N-ethylbenzamide
• CAS No: 8002-73-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 47969
• Update Time: 2023-08-05

2-Bromo-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Orris oil
• Orris root absolute
• ORRIS
• 2-bromo-N-ethylbenzamide
• N-ETHYL 2-BROMOBENZAMIDE
• Corchoroside
• N-ethyl-2-bromobenzamide
• 2-bromanyl-N-ethyl-benzamide
• STL260084
• AM804366
• V7815
• 10.14272/DWCBZUWYUAIEEP-UHFFFAOYSA-N
• A839811
• doi:10.14272/DWCBZUWYUAIEEP-UHFFFAOYSA-N
• 2-Bromo-N-ethylbenzamide

• Inchi： 1S/C9H10BrNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： DWCBZUWYUAIEEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: It is a milky white or light yellow waxy solid at room temperature. It melts into a yellow to brownish yellow liquid at 40 ～ 50 ℃, with sweet woody and powdery fragrance and slight greasy smell
• Melting Point: 40-46 °C (lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 2830 | ORRIS ROOT EXTRACT (IRIS FLORENTINA L.)

2-Bromo-N-ethylbenzamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：RM3440000